Cas no 195311-28-5 (2-(Pyrrolidin-1-ylmethyl)pyrrolidine)

• Product Name: 2-(Pyrrolidin-1-ylmethyl)pyrrolidine
• CAS No: 195311-28-5
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• MDL: MFCD06653330
• CID: 908193
• PubChem ID: 142825
• Update Time: 2025-05-19

2-(Pyrrolidin-1-ylmethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrrolidin-2-ylmethyl)pyrrolidine
• 1-(2-pyrrolidinylmethyl)Pyrrolidine
• (2R)-Pterosin F
• (R)-2,3-Dihydro-6-(2-chloroethyl)-2,5,7-trimethyl-1H-indene-1-one
• (R)-6-(2-Chloroethyl)-2,3-dihydro-2,5,7-trimethyl-1H-inden-1-one
• (S)-(+)-1-[(2-pyrrolidin-1-yl)methyl]-pyrrolidine
• 2-(1-pyrrolidinyl)methylpyrrolidine
• 2-(1-pyrrolidinylmethyl) pyrrolidine
• 2-(1-pyrrolidinylmethyl)-pyrrolidine
• 2-(pyrrolidinylmethyl)pyrrolidine
• 2(R)-pterosin F
• 2-(R)-pyrrolidin-1-ylmethylpyrrolidine
• AKOS BC-0193
• BIO-FARMA BF001351
• 2-PYRROLIDIN-1-YLMETHYL-PYRROLIDIN
• 2-(PYRROLIDIN-1-YLMETHYL)PYRROLIDINE
• 2-(Pyrrolidin-1-ylmethyl)pyrrolidine 2HCl
• DTXSID90965477
• SY024057
• BCP27164
• (R)-1-(2-Pyrrolidinylmethyl)pyrrolidine dihydrochloride
• 1,2'-methylenedipyrrolidine
• F16017
• EN300-56451
• NSC-116549
• MFCD06653330
• AKOS022180365
• Pyrrolidine, 2.alpha.-[1-pyrrolidyl]-
• 60419-23-0 (non-salt)
• CHEBI:189194
• (s)-1-(2-pyrrolidinylmethyl)pyrrolidine
• 1-[(Pyrrolidin-2-yl)methyl]pyrrolidine
• 2-[(pyrrolidin-1-yl)methyl]pyrrolidine
• Pyrrolidine, 1-(2-pyrrolidinylmethyl)-
• DB-051921
• 195311-28-5
• 1-(2-pyrrolidinylmethyl)-pyrrolidine
• AKOS000257278
• SCHEMBL255277
• VHA31128
• AS-47749
• DB-013597
• DB-002000
• Z335286592
• 1-(2-Pyrrolidinylmethyl)pyrrolidine #
• NSC116549
• 2-(Pyrrolidin-1-ylmethyl)pyrrolidine

• MDL： MFCD06653330
• Inchi： 1S/C9H18N2/c1-2-7-11(6-1)8-9-4-3-5-10-9/h9-10H,1-8H2
• InChI Key： YLBWRMSQRFEIEB-UHFFFAOYSA-N
• SMILES： N1(CCCC1)CC1CCCN1

Computed Properties

• Exact Mass: 154.14714
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27

2-(Pyrrolidin-1-ylmethyl)pyrrolidine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(Pyrrolidin-1-ylmethyl)pyrrolidine

Introduction to 2-(Pyrrolidin-1-ylmethyl)pyrrolidine (CAS No. 195311-28-5)

2-(Pyrrolidin-1-ylmethyl)pyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 195311-28-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a unique structural framework comprising two pyrrolidine rings connected through a methylene bridge, making it a versatile scaffold for the development of bioactive molecules. The dual pyrrolidine moiety enhances its potential as a pharmacophore, contributing to interactions with biological targets such as enzymes and receptors.

The structural motif of 2-(Pyrrolidin-1-ylmethyl)pyrrolidine is particularly noteworthy due to its ability to mimic natural amino acid sequences, which has been exploited in the design of peptidomimetics. These peptidomimetics are designed to mimic the bioactivity of peptides while exhibiting improved pharmacokinetic properties, such as enhanced stability and reduced immunogenicity. The compound’s flexibility, derived from the pyrrolidine rings, allows for conformational adjustments that can optimize binding affinity to therapeutic targets.

In recent years, there has been growing interest in the development of small-molecule modulators targeting neurological disorders. The structural features of 2-(Pyrrolidin-1-ylmethyl)pyrrolidine make it a promising candidate for investigating its potential in modulating neurotransmitter systems. For instance, studies have suggested that derivatives of this compound may interact with serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson’s disease. The ability to fine-tune the electronic and steric properties of the molecule through functional group modifications offers a pathway to develop novel therapeutics with improved efficacy and selectivity.

Moreover, the compound’s utility extends beyond neurological applications. Its scaffold has been explored in the development of inhibitors targeting various kinases and enzymes involved in cancer progression. By leveraging computational chemistry and structure-based drug design, researchers have identified analogs of 2-(Pyrrolidin-1-ylmethyl)pyrrolidine that exhibit inhibitory activity against key oncogenic pathways. These findings underscore the compound’s potential as a lead structure for further medicinal chemistry optimization.

The synthesis of 2-(Pyrrolidin-1-ylmethyl)pyrrolidine involves multi-step organic transformations, typically starting from readily available precursors such as pyrrole derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in both academic research and industrial applications. The synthesis often involves palladium-catalyzed cross-coupling reactions, which provide a robust route to constructing the complex pyrrolidine framework.

From a pharmacological perspective, the biological activity of 2-(Pyrrolidin-1-ylmethyl)pyrrolidine has been investigated through both in vitro and in vivo studies. Initial assays have revealed interactions with various biological targets, including G protein-coupled receptors (GPCRs) and ion channels. These interactions are critical for understanding the compound’s mechanism of action and its potential therapeutic applications. Preclinical studies have demonstrated promising results in models of neurological disorders, suggesting that further development could yield novel treatments for conditions currently lacking effective therapies.

The compound’s solubility profile and metabolic stability are also important considerations for its development into a drug candidate. Modifications to enhance solubility while maintaining bioactivity have been explored through computational modeling and experimental optimization. Additionally, assessing the metabolic fate of 2-(Pyrrolidin-1-ylmethyl)pyrrolidine helps predict its pharmacokinetic behavior, ensuring that it exhibits an appropriate half-life and minimal toxicity.

In conclusion, 2-(Pyrролидин-1-илметиль)пирролидин (CAS No. 195311-28-5) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique scaffold offers opportunities for designing molecules with tailored biological activities, particularly in the treatment of neurological disorders and cancer. As research continues to uncover new therapeutic applications, this compound stands as a valuable scaffold for further medicinal chemistry innovation.